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Compound of Interest

Compound Name: Fonofos

Cat. No.: B052166 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of

Fonofos, this document outlines procedural, step-by-step guidance to ensure the safety of

laboratory personnel and the protection of the environment.

Fonofos is a highly toxic organophosphate insecticide, classified by the EPA in toxicity class I,

requiring labels with the signal words DANGER - POISON.[1] Although its use was voluntarily

canceled in 1998, stocks may still exist in research and laboratory settings.[2] Due to its high

toxicity and environmental persistence, proper disposal is paramount.

Hazard Profile and Chemical Properties
Fonofos is a clear to yellow liquid with a distinct mercaptan-like odor.[2][3][4] It is an

acetylcholinesterase inhibitor, posing a significant risk of neurotoxicity upon exposure through

inhalation, ingestion, or skin contact.[4][5] It is crucial to handle Fonofos with appropriate

personal protective equipment (PPE) in a well-ventilated area.
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Property Value Source

Chemical Name
O-ethyl S-phenyl (RS)-

ethylphosphorodithioate
[1]

CAS Number 944-22-9 [1][2]

Molecular Formula C10H15OPS2 [2]

Boiling Point 130 °C at 0.1 mm Hg [2]

Water Solubility 13 mg/L [1]

Vapor Pressure 28 mPa @ 25 °C [1]

Toxicity
EPA Toxicity Class I (Highly

Toxic)
[1]

**Step-by-Step Disposal Protocol
The disposal of Fonofos and any contaminated materials must be handled as hazardous

waste in strict accordance with local, state, and federal regulations.[6][7]

1. Waste Identification and Segregation:

Characterize all unused Fonofos, solutions containing Fonofos, and any materials that

have come into contact with it (e.g., pipette tips, gloves, glassware, spill cleanup debris) as

"Hazardous Waste - Fonofos".

Segregate Fonofos waste from other laboratory waste streams to prevent accidental mixing

and reactions.

2. Packaging and Labeling:

Place Fonofos waste into a designated, leak-proof, and chemically compatible container.[7]

Ensure the container is tightly sealed to prevent leaks or volatilization.

Clearly label the container with "Hazardous Waste - Fonofos," the full chemical name, and

relevant hazard symbols (e.g., Toxic, Environmentally Hazardous).[7]
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3. Storage:

Store the sealed and labeled hazardous waste container in a designated, secure, and well-

ventilated area away from incompatible materials.

The storage area should have secondary containment to control any potential leaks.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.[6][7]

Never pour Fonofos waste down the drain or dispose of it with regular laboratory trash.[7]

5. Spill and Emergency Procedures:

In case of a spill, immediately evacuate the area and alert others.

If safe to do so, prevent the spill from spreading by using a non-combustible absorbent

material like vermiculite, dry sand, or earth.[6][8]

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye

protection, during cleanup.

Collect the absorbed material and any contaminated soil or surfaces into a sealed container

and treat it as hazardous waste.

Thoroughly decontaminate the spill area with a strong detergent and water, collecting all

cleaning materials for disposal as hazardous waste.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fonofos waste

in a laboratory setting.
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Waste Generation & Segregation

Packaging & Labeling

Storage & Disposal

Unused Fonofos

Segregate as Hazardous Waste

Contaminated Materials

Package in sealed, compatible container

Step 1

Label: 'Hazardous Waste - Fonofos' & Hazard Symbols

Step 2

Store in designated, secure area

Step 3

Contact EHS or Licensed Contractor

Step 4

Professional Disposal (Incineration/Landfill)

Step 5

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fonofos waste.
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Environmental Fate and Degradation
Fonofos is moderately persistent in soil, with its degradation influenced by soil type, organic

matter, rainfall, and sunlight.[2] The primary route of degradation in soil is through microbial

action.[2] In water, it is broken down by hydrolysis.[1] Its major biodegradation metabolite in soil

is carbon dioxide, with minor metabolites including dyphonate-oxon and methyl phenyl sulfone.

[9] Due to its potential to be transported in runoff, proper disposal is critical to prevent

contamination of surface waters.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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